Cas no 2320924-39-6 (1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}-2-(4-methylphenoxy)ethan-1-one)

• Product Name: 1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}-2-(4-methylphenoxy)ethan-1-one
• CAS No: 2320924-39-6
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 5340918
• Update Time: 2025-07-17

1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}-2-(4-methylphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)-2-(p-tolyloxy)ethan-1-one
• 1-(3-methylidene-8-azabicyclo[3.2.1]octan-8-yl)-2-(4-methylphenoxy)ethanone
• 1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}-2-(4-methylphenoxy)ethan-1-one

• Inchi： 1S/C17H21NO2/c1-12-3-7-16(8-4-12)20-11-17(19)18-14-5-6-15(18)10-13(2)9-14/h3-4,7-8,14-15H,2,5-6,9-11H2,1H3
• InChI Key： SSGBKXINEUCXRD-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC(C)=CC=1)N1C2CC(=C)CC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Additional information on 1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}-2-(4-methylphenoxy)ethan-1-one

Introduction to 1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}-2-(4-methylphenoxy)ethan-1-one (CAS No. 2320924-39-6)

The compound 1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}-2-(4-methylphenoxy)ethan-1-one, identified by its CAS number 2320924-39-6, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and drug discovery. This tricyclic azabenzophenone derivative exhibits a complex structural framework that has garnered attention for its unique chemical properties and biological activities.

At the core of its structure lies a bicyclo[3.2.1]octane scaffold, which is appended with an azabenzophenone moiety. The presence of a methylidene group at the 3-position of the bicyclic system introduces rigidity and conformational constraints, which can influence the molecule's interactions with biological targets. Additionally, the 4-methylphenoxy substituent at the 2-position adds another layer of complexity, potentially modulating electronic and steric properties.

Recent advancements in medicinal chemistry have highlighted the importance of tricyclic structures in drug design due to their ability to mimic natural product scaffolds and enhance binding affinity. The azabicyclo[3.2.1]octane core, in particular, has been explored for its potential in developing kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other therapeutic agents. The compound's unique architecture may confer advantages such as improved metabolic stability and reduced off-target effects.

In vitro studies have begun to unravel the pharmacological profile of this compound, revealing promising activities in several key therapeutic areas. Preliminary data suggest that it may exhibit inhibitory effects on certain enzyme targets, making it a candidate for further development as an antimicrobial or anti-inflammatory agent. The methylidene and azabenzophenone functionalities are particularly noteworthy, as they have been implicated in various bioactivities through hydrogen bonding interactions and π-stacking effects.

The 4-methylphenoxy group adds an aromatic component to the molecule, which can enhance solubility and bioavailability while also contributing to receptor binding affinity. This substitution pattern is commonly found in bioactive molecules, suggesting that the compound may interact with biological targets in a manner similar to established drugs. Furthermore, the tricyclic nature of the molecule provides a scaffold that is less prone to metabolic degradation, potentially leading to longer half-lives and improved therapeutic efficacy.

From a synthetic chemistry perspective, the preparation of this compound presents intriguing challenges due to its complex tricyclic structure. However, recent methodological advances have made it more feasible to access such molecules using state-of-the-art techniques such as transition-metal-catalyzed cyclizations and intramolecular reactions. These synthetic strategies not only facilitate access to analogs but also allow for structural modifications to optimize pharmacological properties.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive candidate for materials science applications, particularly in the development of novel polymers or liquid crystals with tailored properties. Additionally, its bioactive nature suggests that it could serve as a lead compound for designing next-generation therapeutics targeting complex diseases.

As research continues to progress, further exploration of this molecule's pharmacological profile will be essential to fully understand its therapeutic potential. Collaborative efforts between chemists and biologists will be crucial in elucidating its mechanism of action and identifying suitable drug candidates for clinical development. The integration of computational modeling techniques will also play a significant role in predicting binding interactions and optimizing molecular design.

In conclusion,1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}-2-(4-methylphenoxy)ethan-1-one (CAS No. 2320924-39-6) represents a structurally intriguing compound with significant promise in pharmaceutical applications. Its complex tricyclic framework combined with functional groups known for bioactivity positions it as a valuable asset in drug discovery efforts aimed at addressing unmet medical needs.